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Compound of Interest

Compound Name: Phosphenic chloride

Cat. No.: B8492959 Get Quote

An In-depth Technical Guide to
Phenylphosphonic Dichloride
An Overview of a Versatile Organophosphorus Reagent

This technical guide provides a comprehensive overview of the physical, chemical, and safety

properties of Phenylphosphonic dichloride. Intended for researchers, scientists, and

professionals in drug development and chemical synthesis, this document consolidates critical

data, outlines experimental methodologies, and illustrates key chemical transformations. Given

the ambiguity of the term "Phosphenic chloride," this guide focuses on Phenylphosphonic

dichloride (CAS 824-72-6), the most probable compound of interest based on its relevance in

synthetic organic chemistry.

Core Properties of Phenylphosphonic Dichloride
Phenylphosphonic dichloride, also known as dichlorophenylphosphine oxide, is a colorless to

light yellow liquid with a pungent odor.[1][2] It serves as a crucial intermediate in the synthesis

of a wide array of organophosphorus compounds, including flame retardants, phosphonate

esters, and ligands for catalysis.[1][3] Its high reactivity, particularly towards nucleophiles,

makes it a versatile but hazardous material requiring careful handling.[1]
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The following table summarizes the key physical and chemical properties of Phenylphosphonic

dichloride.

Property Value Source

Molecular Formula C6H5Cl2OP [4]

Molecular Weight 194.98 g/mol [5][6]

CAS Number 824-72-6 [4][7][8]

Appearance Colorless to light yellow liquid [2][9]

Melting Point 3 °C (37.4 °F) [2][3][4][6]

Boiling Point
258 °C (496.4 °F) at 760

mmHg
[2][3][4][6]

Density 1.375 g/mL at 25 °C [2][3][4][6]

Refractive Index (n20/D) 1.559 [2][3][4]

Flash Point 204 °C (399.2 °F) [3]

Solubility

Miscible with benzene,

chloroform, dimethyl sulfoxide,

and carbon tetrachloride.[1][2]

[4] Reacts violently with water.

[4][8][9]

Stability

Moisture sensitive; reacts

violently with water.[8] Stable

under recommended storage

conditions (below +30°C in a

dry, well-ventilated place).[1][2]

[4]

Chemical Reactivity and Synthetic Applications
Phenylphosphonic dichloride is characterized by the presence of two reactive P-Cl bonds.

These bonds are susceptible to nucleophilic attack by a variety of reagents, including alcohols,
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amines, and organometallic compounds. This reactivity is the foundation of its utility in organic

synthesis.

A primary application is the synthesis of phosphonates and their derivatives.[10][11][12] The

reaction with alcohols or phenols, typically in the presence of a base to neutralize the HCl

byproduct, yields the corresponding phosphonate esters. These esters are valuable

intermediates in drug discovery and materials science.

Phenylphosphonic Dichloride
(C₆H₅P(O)Cl₂)

Phenylphosphonate Ester
(C₆H₅P(O)(OR)₂)

+ 2 R-OH
+ 2 Base

Alcohol/Phenol
(R-OH)

Base
(e.g., Triethylamine)

Amine Hydrochloride Salt

Click to download full resolution via product page

Synthesis of Phenylphosphonate Esters.

Another significant reaction is its hydrolysis. Phenylphosphonic dichloride reacts violently with

water to produce phenylphosphonic acid and hydrochloric acid.[5] This reaction underscores

the need for anhydrous handling conditions.
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Hydrolysis of Phenylphosphonic Dichloride.

Experimental Protocols
Synthesis of Phenylphosphonic Dichloride
An environmentally friendly synthesis method involves the reaction of phosphorus trichloride

and benzene using a Lewis acid ionic liquid as a catalyst.[13]

Materials: Phosphorus trichloride, benzene, Lewis acid ionic liquid (e.g., synthesized from

triethylamine hydrochloride and anhydrous aluminum trichloride).[13]

Procedure:

Under a nitrogen atmosphere, charge the reactor with the Lewis acid ionic liquid.[13]

Add benzene and phosphorus trichloride to the reactor.[13]

Stir the mixture at a controlled temperature to facilitate the reaction.[13]
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Upon completion, the reaction mixture separates into two layers: an ionic liquid layer and a

product layer containing phenylphosphonic dichloride, unreacted benzene, and

phosphorus trichloride.[13]

Separate the layers. The product layer is then subjected to fractional distillation, first at

atmospheric pressure to remove benzene and phosphorus trichloride, followed by vacuum

distillation to purify the phenylphosphonic dichloride.[13]

The ionic liquid catalyst can be recovered and reused.[13]

Characterization by Spectroscopy
The structure and purity of Phenylphosphonic dichloride are typically confirmed using

spectroscopic methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum shows signals corresponding to the phenyl group

protons.[14]

¹³C NMR: The carbon NMR spectrum provides information on the carbon atoms of the

phenyl ring.[15]

³¹P NMR: The phosphorus NMR spectrum is characteristic of the phosphonyl group and is

a key indicator of the compound's identity and purity.[16]

Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for

the P=O, P-Cl, and phenyl group vibrations.
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Spectroscopic Characterization Workflow.

Hydrolysis for Product Formation
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The controlled hydrolysis of phenylphosphonic dichloride can be used to synthesize

phenylphosphonic acid.[17][18]

Materials: Phenylphosphonic dichloride, water (or atmospheric moisture).[17]

Procedure:

In a controlled environment, slowly introduce phenylphosphonic dichloride to a

stoichiometric excess of water. The reaction is highly exothermic and releases HCl gas,

requiring appropriate safety measures and ventilation.[5]

Alternatively, for small-scale synthesis, exposure to atmospheric moisture over time can

lead to the formation of phenylphosphonic acid.[17]

The resulting phenylphosphonic acid can be isolated and purified, often by

recrystallization.[18]

Safety and Handling
Phenylphosphonic dichloride is a corrosive and hazardous substance that requires strict safety

protocols.

Hazards:

Causes severe skin burns and eye damage.[6][8][19]

Harmful if swallowed.[3][6][19]

May cause respiratory irritation.[1][6][19]

Reacts violently with water, releasing toxic and corrosive hydrogen chloride gas.[5][7][8]

May be corrosive to metals.[5][6][19]

Handling and Storage:

Handle only under a chemical fume hood with adequate ventilation.[7]
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Wear appropriate personal protective equipment (PPE), including chemical-resistant

gloves, safety goggles, and a face shield.[3][6]

Store in a tightly closed container in a dry, cool, and well-ventilated area, away from water

and incompatible materials such as strong oxidizing agents, bases, alcohols, and amines.

[7][8]

Keep under an inert atmosphere (e.g., nitrogen).[7][8]

First Aid Measures:

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes and

remove contaminated clothing. Seek immediate medical attention.[6][7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also

under the eyelids. Seek immediate medical attention.[6][7]

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[6][8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[6]

This guide provides a foundational understanding of Phenylphosphonic dichloride for its safe

and effective use in a research and development setting. Always consult the most current

Safety Data Sheet (SDS) before handling this chemical.[6][7][8][19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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